![molecular formula C17H21ClN6O2 B2733342 1-(3-Chloro-4-methoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea CAS No. 1396873-87-2](/img/structure/B2733342.png)
1-(3-Chloro-4-methoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Chloro-4-methoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as AZD-4547 and has been studied extensively for its role in cancer treatment.
Scientific Research Applications
Organic Synthesis and Chemistry Applications
- Cyclocondensation Reactions: Research by Bonacorso et al. (2003) on the cyclocondensation reaction of related compounds highlights the importance of such chemical structures in synthesizing novel pyrimidinones, which are crucial in the development of various pharmaceuticals and agrochemicals Bonacorso et al., 2003.
Environmental and Agricultural Research
- Degradation Studies: Sharma et al. (2012) investigated the degradation of chlorimuron-ethyl, a compound with a similar pyrimidinyl structure, by Aspergillus niger, suggesting the potential environmental fate and bioremediation strategies for related chemicals Sharma et al., 2012.
Pharmacological and Biomedical Applications
- Anticancer Activity: A study by Huang et al. (2020) on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide demonstrated its potential anticancer activity, suggesting that related compounds could be explored for therapeutic applications against various cancer types Huang et al., 2020.
Molecular Imaging and Diagnostic Applications
- Imaging Agents in Parkinson's Disease: Wang et al. (2017) synthesized a PET imaging agent for LRRK2 enzyme in Parkinson's disease, illustrating the utility of related chemical structures in developing diagnostic tools for neurological conditions Wang et al., 2017.
properties
IUPAC Name |
1-(3-chloro-4-methoxyphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN6O2/c1-23-5-7-24(8-6-23)16-19-10-13(11-20-16)22-17(25)21-12-3-4-15(26-2)14(18)9-12/h3-4,9-11H,5-8H2,1-2H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGYKRYZACOWETA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=C(C=N2)NC(=O)NC3=CC(=C(C=C3)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.